Cas no 29240-30-0 (Benzoic acid,4-methyl-, 2-methylpropyl ester)
29240-30-0 structure
Product Name:Benzoic acid,4-methyl-, 2-methylpropyl ester
CAS No:29240-30-0
MF:C12H16O2
MW:192.254243850708
CID:284244
PubChem ID:141470
Update Time:2025-04-19
Benzoic acid,4-methyl-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methyl-, 2-methylpropyl ester
- 2-methylpropyl 4-methylbenzoate
- iso-Butyl-p-methylbenzoat
- Isobutyl-p-toluat
- p-Toluic acid,isobutyl ester
- Isobutyl 4-methylbenzoate
- Q63408814
- ISOBUTYL PARA TOLUATE
- SCHEMBL6057162
- IELVQABKIBOBRG-UHFFFAOYSA-N
- NSC 24771
- 29240-30-0
- DTXSID70183495
- NSC-24771
- p-Toluic acid, isobutyl ester
- NSC24771
- Benzoic acid, 4-methyl-, 2-methylpropyl ester
-
- Inchi： 1S/C12H16O2/c1-9(2)8-14-12(13)11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
- InChI Key： IELVQABKIBOBRG-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(C)=CC=1)=O)CC(C)C
Computed Properties
- Exact Mass: 192.11500
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.80780
Benzoic acid,4-methyl-, 2-methylpropyl ester Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzoic acid,4-methyl-, 2-methylpropyl ester Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
29240-30-0 (Benzoic acid,4-methyl-, 2-methylpropyl ester) Related Products
- 2744-50-5(Diisobutyl perylene-3,9-dicarboxylate)
- 120-50-3(2-Methylpropyl Ester Benzoic Acid)
- 2315-68-6(Propyl benzoate)
- 30833-53-5(Monoisobutyl Phthalate)
- 4196-86-5(Pentaerythritol tetrabenzoate)
- 18699-48-4(Diisobutyl terephthalate)
- 4196-89-8(Neopentyl glycol dibenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
